Cas no 1229584-17-1 (2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole)

• Product Name: 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole
• CAS No: 1229584-17-1
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• MDL: MFCD13183280
• CID: 1039398
• PubChem ID: 59619662
• Update Time: 2025-08-04

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-imidazole
• 2-(4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl)-1H-imidazole
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole
• 2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]-1H-imidazole
• 2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-1H-imidazole
• AGN-P
• AK104971
• ANW-70818
• CTK8C3927
• KB-14611
• SureCN721522
• SCHEMBL721522
• AS-49909
• [4-(1H-Imidazol-2-yl)phenyl]boronic acid, pinacol ester
• DTXSID40732510
• ABLIMXXAJWRGPB-UHFFFAOYSA-N
• 1229584-17-1
• 1H-IMidazole, 2-[4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• MFCD18383629
• AKOS016007687
• DB-354788
• CS-0358644
• O10092
• 2-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-phenyl]-1H-imidazole
• (4-(1H-IMIDAZOL-2-YL)PHENYL)BORONIC ACID PINACOL ESTER

• MDL： MFCD13183280
• Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-7-5-11(6-8-12)13-17-9-10-18-13/h5-10H,1-4H3,(H,17,18)
• InChI Key： ABLIMXXAJWRGPB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NC=CN3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 269.15767
• Monoisotopic Mass: 270.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 47.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole: A Versatile Compound in Modern Medicinal Chemistry

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole (CAS No. 1229584-17-1) is a compound that has gained significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This compound belongs to the class of boronic esters and is characterized by its imidazole and dioxaborolane moieties, which confer it with valuable reactivity and functional versatility.

The dioxaborolane group in this compound is particularly noteworthy for its role in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials. The presence of the dioxaborolane group allows for efficient and selective coupling with aryl halides and vinyl halides, making it an essential intermediate in the synthesis of a wide range of bioactive compounds.

The imidazole moiety, on the other hand, is a common functional group found in many biologically active molecules. It is known for its ability to form hydrogen bonds and coordinate with metal ions, which can influence the compound's biological activity. In the context of drug design, the imidazole group can enhance the binding affinity of a molecule to its target receptor or enzyme. This property makes 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole an attractive candidate for various therapeutic applications.

Recent research has highlighted the potential of this compound in several areas of medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit promising antitumor activity against various cancer cell lines. The ability to fine-tune the structure through functionalization at different positions allows researchers to optimize the compound's pharmacological properties for specific therapeutic targets.

In addition to its potential as a therapeutic agent, 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole has also been explored as a building block in the synthesis of fluorescent probes and sensors. The combination of its boronic ester and imidazole functionalities provides a platform for designing molecules with tailored optical properties. These probes can be used to monitor biological processes at the cellular level, offering valuable insights into disease mechanisms and drug action.

The synthetic accessibility of this compound further enhances its utility in research and development. Efficient synthetic routes have been developed to produce 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole on a large scale with high purity. This ensures that it can be readily incorporated into various chemical processes without compromising yield or quality.

In conclusion, 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-imidazole (CAS No. 1229584-17-1) is a versatile compound with significant potential in modern medicinal chemistry. Its unique structural features make it an ideal candidate for drug discovery and development projects. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and analytical purposes.